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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Indolin-4-ylmethanamine

918864-94-5

B8271156

Get Quote

Part 1: Executive Operational Directive

IMMEDIATE ACTION CARD: Indolin-4-ylmethanamine

Parameter

Critical Data

CAS Number

918864-94-5

Hazard Class

Corrosive (Eye Dam. 1), Irritant (Skin/Resp),
Acute Tox. 4 (Oral)

Storage

Store under inert gas (Argon/Nitrogen); 2-8°C;
Protect from light/air.

Incompatibility

Strong Acids (Violent exotherm), Oxidizers (Fire
risk), Acid Chlorides, Anhydrides.

Waste Stream

Organic Alkali / Basic Organic Waste. Do NOT
mix with acidic waste streams.
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Urgent Safety Warning: This compound causes Serious Eye Damage (Category 1).[1][2][3]
Standard safety glasses are insufficient for liquid handling; chemical splash goggles and a face
shield are mandatory during disposal operations involving solutions.

Part 2: Chemical Profile & Hazard Causality
To dispose of Indolin-4-ylmethanamine safely, one must understand its reactivity profile. It is
not merely "waste"; it is a reactive chemical system.

1. Structural Reactivity: The molecule contains two distinct nitrogen centers:

e Primary Aliphatic Amine (Methanamine arm): Highly nucleophilic and basic. It will rapidly
react with atmospheric CO:z (forming carbamates) and acids.

e Secondary Cyclic Amine (Indoline core): Susceptible to oxidation. Indolines can
dehydrogenate to form Indoles, a process that can be exothermic and produce color
changes (darkening) indicating degradation.

2. The "Eye Damage" Mechanism: Unlike simple irritants, Category 1 eye damage implies
irreversible tissue destruction. The high pH generated by the aliphatic amine in mucous
membranes causes saponification of membrane lipids, leading to deep tissue penetration.
Protocol Implication: An eyewash station must be within 10 seconds of the disposal work area.

Part 3: Disposal & Stabilization Protocols
Workflow A: Solid Waste Disposal (Preferred)

Best for: Expired pure substance, contaminated solids, filter cakes.
The "Dry Pack" Protocol:

» Containerization: Do not dissolve solid waste for disposal unless necessary. Dissolution
increases surface area and reactivity risks.

e Primary Packaging: Place the solid material in a chemically resistant HDPE (High-Density
Polyethylene) or glass jar.
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« Inerting: If the material is dark/oxidized, blanket the headspace with Nitrogen or Argon before
sealing to prevent heat buildup from auto-oxidation.

o Labeling: Mark as "Hazardous Waste - Solid - Toxic/Corrosive - Basic Organic."

Workflow B: Liquid Waste Disposal

Best for: Reaction mixtures, mother liquors.

The "Segregated Basification" Protocol: Never pour amine waste into a general "Organic
Waste" drum without checking pH compatibility. Acidic organic waste (e.g., acetic acid
containing mobile phases) will react violently with this amine.

Step Action Rationale

Verify the waste container is Prevents acid-base exotherms
1. pH Check .

pH=9. inside the waste drum.

Halogenated solvents (DCM)

] ] ] can react with amines over
) Dilute with combustible ) )
2. Solvent Choice time (alkylation) to form shock-
solvents (Ethanol, Methanol). N
sensitive salts or generate

heat.

] ] Disperses heat of reaction if
_ Keep amine concentration < _ o
3. Concentration accidental mixing occurs
10% wt/vol.
downstream.

) ) Isolates the nucleophile from
) Use a dedicated "Basic .
4. Segregation ] ) electrophilic waste (e.g., alkyl
Organic Waste" container. ) ) )
halides, acid chlorides).

Part 4: Visualized Decision Pathways
Diagram 1: Disposal Decision Tree

This logic flow ensures the material ends up in the correct regulatory stream without generating
secondary hazards.
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Physical State?

Y\

Solid / Powder Solution / Mixture

Pack in HDPE/Glass -
?
Do NOT Dissolve Solvent Compatibility?

Label: Basic Organic Solid

(Toxic/Corrosive) Halogenated (DCM/Chl)

Risk of Alkylation/Heat
Dilute to <5% Non-Halogenated (MeOH/EtOH)

Segregate: Basic Organic Waste
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Caption: Operational logic for segregating Indolin-4-ylmethanamine waste to prevent
incompatibility incidents.

Diagram 2: Emergency Spill Response Workflow

A standardized response to a spill of this corrosive amine.
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Caption: Step-by-step spill mitigation emphasizing neutralization of the basic amine prior to
collection.

Part 5: Regulatory Compliance (RCRA & EPA)

While Indolin-4-ylmethanamine is not explicitly listed on the RCRA "P" or "U" lists (unlike
some specific aromatic amines), it must be characterized by the generator.

» Characteristic Waste:

o Ignitability (D001): If disposed of in flammable solvents (Alcohol/Acetone).

o Corrosivity (D002): Aqueous solutions with pH > 12.5.
» Generator Status:

o Must be treated as Hazardous Waste.[4]

o Disposal Code: Recommend L19 (Lab Pack - Organic bases) for incineration.
» Destruction Method:

o Incineration: The only validated method for complete destruction of the indoline core and
amine functionality. Must be performed at a permitted TSDF (Treatment, Storage, and
Disposal Facility) equipped with a scrubber to handle nitrogen oxide (NOx) emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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